Cas no 2248335-80-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(difluoromethyl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(difluoromethyl)phenyl]acetate
• CAS No: 2248335-80-8
• MF: C₁₇H₁₁F₂NO₄
• MW: 331.270351648331
• CID: 6037167
• PubChem ID: 165719953
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(difluoromethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516858
• 2248335-80-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(difluoromethyl)phenyl]acetate

• Inchi： 1S/C17H11F2NO4/c18-15(19)11-7-5-10(6-8-11)9-14(21)24-20-16(22)12-3-1-2-4-13(12)17(20)23/h1-8,15H,9H2
• InChI Key： FAGCDYWOZDSIFO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 331.06561416g/mol
• Monoisotopic Mass: 331.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(difluoromethyl)phenyl]acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-[4-(Difluoromethyl)Phenyl]Acetate: A Comprehensive Overview

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(difluoromethyl)phenyl]acetate, identified by the CAS number 2248335-80-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its influence on chemical synthesis methodologies.

The molecular structure of 1,3-dioxo... is characterized by a bicyclic isoindole framework with a substituted phenyl group. The presence of a difluoromethyl substituent on the aromatic ring introduces unique electronic properties, making this compound a promising candidate for applications in drug design and electronic materials. Researchers have explored its ability to act as an intermediate in the synthesis of bioactive compounds, particularly in the context of developing novel pharmaceutical agents.

Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of CAS No 2248335.... Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize its production. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of applications, 1,3-dioxo... has shown potential in the field of optoelectronics. Its electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and other related devices. Studies conducted by leading research institutions have demonstrated its ability to improve device efficiency and stability, paving the way for its integration into next-generation electronic devices.

The environmental impact of CAS No 2248... has also been a topic of recent research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in industrial settings. Preliminary findings suggest that it exhibits low toxicity under standard conditions, which aligns with current trends toward sustainable chemical practices.

In conclusion, 1,3-dioxo..., with its CAS number 2248..., represents a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and functional properties continue to drive innovative research efforts, positioning it as a key player in the advancement of modern chemistry and materials science.